Cas no 2172072-03-4 (1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one)

1-(3-(Butan-2-yl)-1-ethyl-1H-pyrazol-5-yl)ethan-1-one is a pyrazole-based organic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrazole core, offering versatility for further functionalization. The presence of an ethyl group at the 1-position and a butan-2-yl substituent at the 3-position enhances steric and electronic properties, which may influence reactivity and binding affinity in target interactions. The acetyl moiety at the 5-position provides a reactive site for derivatization, making it a useful intermediate in synthetic chemistry. This compound is of interest due to its potential role in developing biologically active molecules, particularly in medicinal chemistry and crop protection applications.

1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one structure

2172072-03-4 structure

Product Name:1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one

CAS No:2172072-03-4

MF:C₁₁H₁₈N₂O

MW:194.273422718048

CID:5899137

PubChem ID:165588507

Update Time:2025-06-28

1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one
- 1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one
- 2172072-03-4
- EN300-1617212
- Inchi： 1S/C11H18N2O/c1-5-8(3)10-7-11(9(4)14)13(6-2)12-10/h7-8H,5-6H2,1-4H3
- InChI Key： DDYCPXCGAQCCAC-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC(C(C)CC)=NN1CC

Computed Properties

Exact Mass: 194.141913202g/mol
Monoisotopic Mass: 194.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 34.9Å²

1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1617212-0.05g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	0.05g	$768.0	2023-06-04
Enamine	EN300-1617212-0.1g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	0.1g	$804.0	2023-06-04
Enamine	EN300-1617212-0.25g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	0.25g	$840.0	2023-06-04
Enamine	EN300-1617212-0.5g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	0.5g	$877.0	2023-06-04
Enamine	EN300-1617212-1.0g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	1g	$914.0	2023-06-04
Enamine	EN300-1617212-2.5g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	2.5g	$1791.0	2023-06-04
Enamine	EN300-1617212-5.0g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	5g	$2650.0	2023-06-04
Enamine	EN300-1617212-10.0g	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	10g	$3929.0	2023-06-04
Enamine	EN300-1617212-50mg	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	50mg	$768.0	2023-09-23
Enamine	EN300-1617212-100mg	1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one	2172072-03-4	100mg	$804.0	2023-09-23